Cas no 1891354-67-8 (methyl 2-hydroxy-2-(2-hydroxy-4-methylphenyl)acetate)

methyl 2-hydroxy-2-(2-hydroxy-4-methylphenyl)acetate structure

1891354-67-8 structure

Product Name:methyl 2-hydroxy-2-(2-hydroxy-4-methylphenyl)acetate

CAS No:1891354-67-8

Molecular Formula:C₁₀H₁₂O₄

Molecular Weight:196.199883460999

CID:6566695

PubChem ID:117286009

methyl 2-hydroxy-2-(2-hydroxy-4-methylphenyl)acetate Properties

Names and Identifiers

- methyl 2-hydroxy-2-(2-hydroxy-4-methylphenyl)acetate
- EN300-1795649
- 1891354-67-8
- InChIKey： UATPYFUPTMOUFC-UHFFFAOYSA-N
- Inchi： 1S/C10H12O4/c1-6-3-4-7(8(11)5-6)9(12)10(13)14-2/h3-5,9,11-12H,1-2H3
- SMILES： OC(C(=O)OC)C1C=CC(C)=CC=1O

Computed Properties

Exact Mass: 196.07355886g/mol
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 3
Monoisotopic Mass: 196.07355886g/mol
Heavy Atom Count: 14
Complexity: 204
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.7
Topological Polar Surface Area: 66.8Å²

methyl 2-hydroxy-2-(2-hydroxy-4-methylphenyl)acetate Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
Enamine	EN300-1795649-0.05g	methyl 2-hydroxy-2-(2-hydroxy-4-methylphenyl)acetate	1891354-67-8		0.05g	$851.0	2023-09-19

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10. Spin and valley dependent electronic transport in molybdenum disulfide considering up to the second order k-dependent terms: a more exact solution

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